Cas no 2137734-19-9 (2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-)
2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-
-
- Inchi: 1S/C11H13BrN2O/c1-6-9(12)3-2-7-8(4-5-13)11(15)14-10(6)7/h2-3,8H,4-5,13H2,1H3,(H,14,15)
- InChI Key: BKARZUUDYWGIAY-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(Br)=C2C)C(CCN)C1=O
2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374846-0.05g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 0.05g |
$1308.0 | 2023-03-02 | ||
| Enamine | EN300-374846-0.1g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 0.1g |
$1371.0 | 2023-03-02 | ||
| Enamine | EN300-374846-0.25g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 0.25g |
$1432.0 | 2023-03-02 | ||
| Enamine | EN300-374846-0.5g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 0.5g |
$1495.0 | 2023-03-02 | ||
| Enamine | EN300-374846-1.0g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-374846-2.5g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 2.5g |
$3051.0 | 2023-03-02 | ||
| Enamine | EN300-374846-5.0g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 5.0g |
$4517.0 | 2023-03-02 | ||
| Enamine | EN300-374846-10.0g |
3-(2-aminoethyl)-6-bromo-7-methyl-2,3-dihydro-1H-indol-2-one |
2137734-19-9 | 10.0g |
$6697.0 | 2023-03-02 |
2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-
Introduction to 2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl- (CAS No. 2137734-19-9)
2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-, identified by its CAS number 2137734-19-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a bromine substituent at the 6-position and an aminoethyl group at the 3-position, contribute to its distinct chemical properties and biological interactions.
The synthesis and characterization of 2H-indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl have been subjects of extensive research due to its promising pharmacological profile. Indole derivatives are widely recognized for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of signaling pathways. The specific modifications in this compound's structure aim to enhance its bioactivity while minimizing potential side effects, making it a valuable candidate for further development in drug discovery.
In recent years, there has been a growing interest in exploring novel indole-based compounds for their potential applications in treating a range of diseases. The bromine atom at the 6-position of the indole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks and facilitating further chemical modifications. This property is particularly useful in medicinal chemistry for designing molecules that can interact with biological targets in a highly specific manner.
The aminoethyl group at the 3-position introduces a basic functionality to the molecule, which can participate in hydrogen bonding interactions with acidic residues in biological targets. This feature is crucial for optimizing the compound's binding affinity and selectivity. Additionally, the presence of a methyl group at the 7-position contributes to steric hindrance and fine-tunes the overall shape of the molecule, ensuring better fit within active sites of enzymes or receptors.
Recent studies have highlighted the potential of 2H-indol-2-one derivatives as inhibitors of various enzymes involved in cancer progression. For instance, modifications in the indole core have been shown to disrupt key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells. The compound under discussion may exhibit similar inhibitory effects due to its structural resemblance to known bioactive indole derivatives.
The bromine substituent at the 6-position is particularly noteworthy as it can serve as a handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at other positions on the indole ring, enabling the creation of libraries of compounds with tailored pharmacological properties. Such combinatorial chemistry approaches are increasingly employed in drug discovery programs to identify lead compounds with enhanced efficacy and reduced toxicity.
Another significant aspect of this compound is its potential role as a scaffold for developing treatments against infectious diseases. Indole derivatives have demonstrated activity against various pathogens by interfering with essential metabolic processes or virulence factors. The structural features of 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-indol-2-one may enable it to disrupt bacterial or viral infections by targeting unique molecular mechanisms that are critical for pathogen survival.
In vitro studies have begun to explore the biological activity of this compound across different models. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress, which are implicated in chronic diseases such as arthritis and neurodegenerative disorders. The ability to modulate these pathways could make 2H-indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl a promising candidate for further investigation in these areas.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry or microwave-assisted synthesis may be employed to improve efficiency and scalability. The bromine atom's reactivity also necessitates careful handling during purification steps to prevent unwanted side reactions that could compromise the integrity of the final product.
As research continues to uncover new therapeutic applications for indole derivatives, compounds like 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-indol-2-one are expected to play a crucial role in developing next-generation therapeutics. Their unique structural features offer opportunities for designing molecules with improved pharmacokinetic profiles and enhanced target specificity. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications that benefit patients worldwide.
The future directions for this research may include exploring its potential as an adjuvant therapy alongside existing treatments for cancer or infectious diseases. Additionally, computational modeling techniques such as molecular docking can be used to predict how this compound interacts with biological targets at an atomic level. These insights can guide further modifications aimed at improving its efficacy while reducing off-target effects.
In conclusion,2H-indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl, represented by CAS No. 2137734-19-9, is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics against various diseases. Continued research into its biological activity and synthetic optimization will likely uncover new opportunities for medical intervention based on this versatile indole derivative.
2137734-19-9 (2H-Indol-2-one, 3-(2-aminoethyl)-6-bromo-1,3-dihydro-7-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)